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An In-depth Technical Guide to the Sources and Pathways of Human Exposure to Bisphenol F

Introduction

Bisphenol F (BPF), with the chemical formula (HOCeHa4)2CHz, is a structural analog of
Bisphenol A (BPA).[1] It is increasingly utilized as a substitute for BPA in the manufacturing of
polycarbonate plastics and epoxy resins due to growing concerns and regulatory restrictions on
BPA's use.[2][3] BPF is employed in a wide array of industrial and consumer applications,
including the production of tank and pipe linings, industrial flooring, structural adhesives, dental
sealants, and coatings for food and beverage cans.[1][4] Like BPA, BPF is considered an
endocrine-disrupting chemical (EDC), exhibiting hormonal activities that raise concerns about
its potential adverse health effects. Widespread human exposure to BPF has been confirmed
through numerous biomonitoring studies that have detected its presence in human urine and
blood samples. This guide provides a comprehensive overview of the known sources and
pathways of human exposure to BPF, presents quantitative data from various studies, details
common experimental protocols for its detection, and visualizes the core concepts.

Sources of Human Exposure to Bisphenol F

Human exposure to BPF is widespread and originates from various dietary, environmental,
consumer, and occupational sources.

Dietary Sources
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The primary route of non-occupational exposure to bisphenols is through diet.

e Food and Beverage Packaging: BPF is a component of epoxy resins used as protective
linings in food and beverage cans to prevent direct contact between the food and the metal.
It can leach from these coatings into the food, especially with high-fat or acidic contents and
during heating or prolonged storage. Studies have detected BPF in various canned foods.

» Plastic Containers and Utensils: As a component of polycarbonates and other plastics, BPF
can be found in food storage containers, reusable beverage bottles, and tableware. The
migration of BPF from these products into food is a significant source of exposure.

o Natural Occurrence: A surprising and significant dietary source is mustard. BPF has been
found in mustard at concentrations up to approximately 8 mg/kg. It is not a contaminant but
rather a natural reaction product formed from the glucosinolate glucosinalbin present in the
seeds of Sinapis alba (white/yellow mustard). The consumption of a 20-gram portion of such
mustard can lead to a BPF intake of 100—200 pug.

Environmental Sources

» Indoor Dust: BPF is frequently detected in indoor dust from homes, offices, and other
microenvironments. It leaches or abrades from numerous consumer products, including
plastics, electronics, flooring, and furniture, and accumulates in dust. Ingestion and
inhalation of contaminated dust represent a significant, continuous exposure pathway,
particularly for toddlers and children who have more hand-to-mouth contact and spend more
time near the floor.

o Drinking Water: BPF can contaminate water sources through industrial discharge and
leaching from epoxy resins used to line water supply pipes and storage tanks. While it tends
to biodegrade in surface water, its presence in drinking water is a potential route of
exposure.

Consumer and Personal Care Products

o Dental Materials: BPF is used in the production of some dental materials, such as restorative
composites, adhesives, and sealants. Leaching from these materials can lead to direct oral
exposure.
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» Personal Care Products: BPF has been detected in some personal care products like lotions
and cosmetics, which can lead to dermal absorption.

o Thermal Paper: While BPA and BPS are more commonly used as color developers in
thermal receipt paper, other bisphenols can also be present. Handling such paper can lead
to dermal exposure.

Occupational Exposure

Workplace environments can lead to significantly higher exposure levels compared to the
general population.

o Manufacturing: Workers involved in the production of BPF, polycarbonate plastics, and epoxy
resins may be exposed through inhalation of dust and vapors or through dermal contact.

o Application of BPF-containing Products: Occupations that involve applying epoxy resins,
such as floor coating and sewage-pipe relining, present a risk of exposure.

o Waste Management: BPF has been detected in workers at incineration plants, suggesting
that thermal degradation of waste products can release the compound.

Pathways of Human Exposure

BPF enters the human body through three primary pathways: oral ingestion, dermal absorption,
and inhalation.

e Oral Ingestion: This is considered the main pathway of BPF exposure for the general
population. It occurs through the consumption of contaminated food and water and the
unintentional ingestion of indoor dust.

o Dermal Absorption: The skin provides a direct route of entry for BPF. This pathway is
relevant when handling consumer products like personal care items and thermal paper, as
well as in occupational settings where direct contact with BPF-containing materials occurs.
Studies have shown that BPF can penetrate the skin at a high rate.

 Inhalation: Inhalation of BPF is primarily an occupational concern, where the chemical can
be present as dust or vapor in the air. For the general population, inhalation of contaminated
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indoor dust particles is also a potential, albeit lesser, exposure route.

Quantitative Data on BPF Exposure

The following tables summarize quantitative data on BPF concentrations in various
environmental and biological matrices.

Table 1: BPF Concentrations in Environmental Media

. . Concentration Key Findings &
Matrix Location/Study T

Range | Mean Citation
BPF, along with
BPA and BPS, were

Total Bisphenols: the three major

US, China, Japan, 0.026-111 pglg bisphenols
Indoor Dust .
Korea (Geometric Mean: detected,

2.29 uglg) accounting for
>98% of the total
concentration.
Canned foods

) ) Overall Mean (BPA, contained the highest
Food (General) Saudi Arabia

BPF, BPS): 23 ug/kg levels of total

bisphenols.

| Mustard | Switzerland | Up to ~8 mg/kg | BPF is a natural component of mustard made from
Sinapis alba seeds. |

Table 2: Estimated Daily Intake (EDI) of Total Bisphenols (including BPF) from Dust Ingestion
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Median EDI (ng/kg

Population Country . Citation
body weight/day)
Toddlers United States 12.6
Toddlers China 4.61
Toddlers Japan 15.8
Toddlers Korea 18.6
Adults United States 1.72
Adults China 0.78
Adults Japan 2.65

| Adults | Korea | 3.13 | |

Table 3: BPF Concentrations in Human Biomonitoring Studies

. Population/Stu  Detection Concentration o
Matrix . Citation
dy Frequency (Median)
. Korean Adults 0.17 pg/L (IQR:
Urine
(2018-2020) 0.06-0.41)
Healthy Adult
Urine Men (Multi- Not specified
sample study)
European ) ]
) ) N Slight decreasing
Urine Countries (2014-  Not specified

2020)

trend observed

| Blood | Human Volunteers (Multi-matrix study) | Not specified | Whole blood identified as an

ideal matrix for BPF detection. | |

Table 4: Dermal Absorption Parameters for BPF
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Parameter Value Description Citation

The percentage of
Skin Absorption applied BPF that is
26.5%
Rate absorbed through

the skin in vitro.

| Permeation Coefficient (Kp) | 2.2 x 10=2 cm/hr | Characterized as a "fast rate" of penetration

into the subcutaneous layer. | |

Experimental Protocols for BPF Analysis

The quantification of BPF in environmental and biological samples typically relies on highly
sensitive analytical chemistry techniques. Liquid chromatography coupled with tandem mass
spectrometry (LC-MS/MS) is the most common method.

General Workflow for BPF Analysis in Human Urine

A representative protocol for analyzing BPF in urine involves several key steps:

» Sample Collection and Storage: Urine samples are collected in polypropylene containers and
stored at -20°C or lower until analysis to ensure the stability of the analytes.

e Enzymatic Deconjugation: In the human body, BPF is metabolized into glucuronide and
sulfate conjugates for excretion. To measure the total BPF concentration, these conjugates
must be cleaved. This is achieved by incubating the urine sample with a [3-
glucuronidase/sulfatase enzyme (e.g., from Helix pomatia) in an appropriate buffer (e.g.,
acetate buffer, pH 5) at 37°C for several hours.

» Solid-Phase Extraction (SPE): This step is crucial for cleaning up the sample and
concentrating the analyte.

o Cartridge Conditioning: An SPE cartridge (e.g., a polymeric reversed-phase sorbent) is
conditioned sequentially with solvents like methanol and water.

o Sample Loading: The deconjugated urine sample is loaded onto the conditioned cartridge.
BPF and other hydrophobic compounds are retained on the sorbent while salts and polar
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interferences are washed away.

o Washing: The cartridge is washed with a weak organic solvent/water mixture to remove
remaining interferences.

o Elution: BPF is eluted from the cartridge using a small volume of a strong organic solvent,
such as methanol or acetonitrile.

o Concentration: The eluate is typically evaporated to dryness under a gentle stream of
nitrogen and then reconstituted in a small volume of the mobile phase used for the LC-
MS/MS analysis.

 Instrumental Analysis (LC-MS/MS):

o Liquid Chromatography (LC): The reconstituted sample is injected into an LC system. BPF
is separated from other remaining compounds on a reversed-phase column (e.g., C18). A
gradient of mobile phases (e.g., water and methanol/acetonitrile, often with a modifier like
formic acid or ammonium acetate) is used to achieve separation.

o Tandem Mass Spectrometry (MS/MS): As BPF elutes from the LC column, it enters the
mass spectrometer's ion source, typically an electrospray ionization (ESI) source
operating in negative mode. The instrument is operated in Multiple Reaction Monitoring
(MRM) mode, which provides high selectivity and sensitivity. Specific precursor-to-product
ion transitions for BPF are monitored for quantification and confirmation. Isotope-labeled
BPF (e.g., 13C12-BPF) is commonly used as an internal standard to correct for matrix
effects and variations in recovery.

e Quantification: The concentration of BPF in the original sample is determined by comparing
the peak area ratio of the native BPF to the internal standard against a calibration curve
prepared with known standards.

Visualizations
Diagram of BPF Exposure Sources and Pathways
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Caption: Major sources and pathways leading to human exposure to Bisphenol F (BPF).
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Diagram of Experimental Workflow for BPF Analysis

Sample Preparation

(1. Urine Sample CollectiorD

2. Enzymatic Deconjugation
(B-glucuronidase/sulfatase)

@. Solid-Phase Extraction (SPED

l

@ Evaporation & Reconstitutior)

Instrumental Analysis

Click to download full resolution via product page

Caption: Typical experimental workflow for the analysis of BPF in human urine samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b132319?utm_src=pdf-body-img
https://www.benchchem.com/product/b132319?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Bisphenol F - Wikipedia [en.wikipedia.org]

2. taylorandfrancis.com [taylorandfrancis.com]

3. Bisphenol A and Related Compounds: Food Exposure and Safety Considerations -
Eurofins USA [eurofinsus.com]

4. healthvermont.gov [healthvermont.gov]

To cite this document: BenchChem. [Sources and pathways of human exposure to Bisphenol
F]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132319#sources-and-pathways-of-human-exposure-
to-bisphenol-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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